Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| Catalog No. | Product Name | CAS No. | Price |
|---|---|---|---|
| VC027171 | N-Glycolyl Neuraminic Acid | 1113-83-3 | Inquiry |
| VC027025 | 5-Bromo-4-chloro-3-indolyl β-D-glucuronide, Cyclohexylammonium Salt | 114162-64-0 | Inquiry |
| VC027163 | D-Glucal | 13265-84-4 | Inquiry |
| VC027019 | N-Biotinylaminoethyl Methanethiosulfonate | 162758-04-5 | Inquiry |
| VC027197 | 3-(4-Hydroxyphenyl)propionitrile | 17362-17-3 | Inquiry |
| VC027159 | D-Galactosamine, Hydrochloride | 1772-03-8 | Inquiry |
| VC027155 | D-Galactal | 21193-75-9 | Inquiry |
| VC027143 | 5-Fluoroorotic Acid Monohydrate | 220141-70-8 | Inquiry |
| VC027191 | 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine | 24521-76-4 | Inquiry |
| VC027027 | Bromo 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranoside(Stabilized with 2per cent (wt/wt) CaCO3) | 3068-32-4 | Inquiry |
| VC027147 | 5-Fluoro Uridine | 316-46-1 | Inquiry |
| VC027179 | (E,E)-2,4-Heptadien-1-ol | 33467-79-7 | Inquiry |
| VC027177 | 1-Heptadecyl Bromide | 3508-00-7 | Inquiry |
| VC027145 | N,N-dimethyl-2-Quinoxalinamine | 35552-76-2 | Inquiry |
| VC027157 | D-Galactal Triacetate | 4098-06-0 | Inquiry |
| VC027189 | Nω-Hydroxy-L-arginine Monoacetate | 53598-01-9 | Inquiry |
| VC027149 | D-Fructose | 57-48-7 | Inquiry |
| VC027029 | Bromo 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranoside | 572-09-8 | Inquiry |
| VC027153 | D,L-Gabaculine, Hydrochloride | 59556-17-1 | Inquiry |
| VC027169 | β-D-Glucose Pentaacetate | 604-69-3 | Inquiry |
| VC027031 | Bromotrimethylammoniumbimane Bromide | 71418-45-6 | Inquiry |
| VC027023 | 5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside | 7240-90-6 | Inquiry |
| VC027151 | A23187, 4-Bromo | 76455-48-6 | Inquiry |
| VC027165 | β-D-Glucosamine Pentaacetate | 7772-79-4 | Inquiry |
| VC027035 | Norfloxacin lactate | 97867-34-0 | Inquiry |
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